Efficient green-red piezofluorochromism of bisanthracene-modified dibenzofulvene†
RSC Advances Pub Date: 2014-11-27 DOI: 10.1039/C4RA10067K
Abstract
A general approach for the synthesis of dibenzofulvene-based derivatives is demonstrated. The bisanthracene modified dibenzofulvene (F-DAn) exhibits efficient piezofluorochromic properties with the fluorescence reversibly altered between green (536 nm) and red (620 nm) under external stimuli.
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